2-(4,4-Difluoropiperidin-1-yl)pyridine

• Molecular Formula: C10H12F2N2
• Molecular Weight: 198.21 g/mol
• IUPAC Name: 2-(4,4-difluoropiperidin-1-yl)pyridine
• InChI: InChI=1S/C10H12F2N2/c11-10(12)4-7-14(8-5-10)9-3-1-2-6-13-9/h1-3,6H,4-5,7-8H2
• InChI Key: GILDLGCWJJAODW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)C2=CC=CC=N2

Description

2-(4,4-Difluoropiperidin-1-yl)pyridine is a chemical compound that has garnered interest in various scientific fields due to its unique structure and properties. This compound consists of a pyridine ring substituted with a 4,4-difluoropiperidin-1-yl group, which imparts distinct chemical and physical characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4,4-Difluoropiperidin-1-yl)pyridine typically involves the reaction of 4,4-difluoropiperidine with pyridine derivatives under specific conditions. One common method includes the use of a base such as sodium hydride or potassium carbonate to deprotonate the piperidine, followed by nucleophilic substitution with a pyridine halide .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity, often involving continuous flow reactors and automated systems to maintain consistent reaction parameters .

Chemical Reactions Analysis

Types of Reactions

2-(4,4-Difluoropiperidin-1-yl)pyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, where the fluorine atoms can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Sodium hydride or potassium carbonate as bases, with various nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine derivatives with additional oxygen-containing functional groups, while substitution reactions can introduce a variety of substituents at the fluorine positions .